Cas no 40163-56-2 ((+)-cis-Vincaminic Acid Ethyl Ester)

(+)-cis-Vincaminic Acid Ethyl Ester Properties

Names and Identifiers

• Ethyl vincaminate
• Vinpocetine Related Compound A
• (+)-cis-Vincaminic Acid Ethyl Ester
• (+)-cis-Vincaminic A
• (+)-cis-Vincaminic Acid Ethyl-d5 Ester
• Ethyl (3α,14β,16α)-14-hydroxy-14,15-dihydroeburnamenine-14-carbox ylate
• (+)-Vincaminic acid ethyl ester
• 3,4-Dimethoxy-benzoesaeure-aethylester
• 3,4-Dimethoxybenzoic acid ethyl ester
• Benzoic acid,3,4-dimethoxy-,ethyl ester
• Dimethylaetherprotocatechusaeure-aethylester
• ethyl veratrate
• ethyl-3,4-dimethoxybenzoate
• Veratric acid,ethyl ester
• Veratric acid,ethyl ester (7CI,8CI)
• Veratrumsaeure-aethylester
• (3alpha,14beta,16alpha)-14,15-Dihydro-14-hydroxyeburnamenine-14-carboxylic acid ethyl ester
• (+)-Ethyl vincaminate
• Ethyl (+)-cis-vincaminate
• Ethyl 14-hydroxy-14,15-dihydroeburnamenine-14-carboxylate
• Ethylvincaminate
• EBURNAMENINE-14-CARBOXYLIC ACID, 14,15-DIHYDRO-14-HYDROXY-, ETHYL ESTER, (3.ALPHA.,14.BETA.,16.ALPHA.)-
• DTXSID90960604
• Eburnamenine-14-carboxylic acid, 14,15-dihydro-14-hydroxy-, ethyl ester, (3a,14b,16a)-
• AKOS015843287
• Eburnamenine-14-carboxylic acid, 14,15-dihydro-14-hydroxy-, ethyl ester, (3-alpha,14-beta,16-alpha)-
• VINPOCETINE IMPURITY A [EP IMPURITY]
• Q27278822
• Ethyl (12S,13aS,13bS)-13a-Ethyl-12-hydroxy-2,3,5,6,12,13,13a,13b-octahydro-1H-indolo[3,2,1-de]pyrido[3,2,1-ij][1,5]naphthyridine-12-carboxylate (Ethyl Vincaminate)
• G6583YDK1Y
• Vinpocetine impurity A
• 40163-56-2
• (+)-CIS-VINCAMINIC ACID ETHYL ESTER
• ethyl (15S,17S,19S)-15-ethyl-17-hydroxy-1,11-diazapentacyclo[9.6.2.02,7.08,18.015,19]nonadeca-2,4,6,8(18)-tetraene-17-carboxylate
• VINCAMINIC ACID ETHYL ESTER
• UNII-G6583YDK1Y
• +Expand

• InChIKey： XRMLLVHAALNSGZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C22H28N2O3/c1-3-21-11-7-12-23-13-10-16-15-8-5-6-9-17(15)24(18(16)19(21)23)22(26,14-21)20(25)27-4-2/h5-6,8-9,19,26H,3-4,7,10-14H2,1-2H3/t19-,21+,22+/m1/s1
• SMILES： CCOC(C1(N2C3=C(C4CCN5C(C2=4)C(CCC5)(CC)C1)C=CC=C3)O)=O

Computed Properties

• Exact Mass: 368.21000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 368.20999276g/mol
• Heavy Atom Count: 27
• Complexity: 612
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• LogP: 3.28050
• PSA: 54.70000
• Solubility: Almost insoluble (0.011 g/l) (25 º C),
• Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),